4-(3-Fluoro-4-methoxyphenyl)-4,2-dioxobutyric acid

• Molecular Formula: C11H9FO5
• Molecular Weight: 240.18 g/mol
• IUPAC Name: 4-(3-fluoro-4-methoxyphenyl)-2,4-dioxobutanoic acid
• InChI: InChI=1S/C11H9FO5/c1-17-10-3-2-6(4-7(10)12)8(13)5-9(14)11(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key: QFHODJPOEKCRCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CC(=O)C(=O)O)F

Description

4-(3-Fluoro-4-methoxyphenyl)-4,2-dioxobutyric acid is a useful research compound. Its molecular formula is C11H9FO5 and its molecular weight is 240.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-4-methoxyacetophenone (2.59 g, 15.4 mmol) and dimethyl oxalate (2.0 g, 16.9 mmol) in THF (25 ml) was portionwise added a 1.7 M solution of potassium tert-amylate in toluene (25 ml, 42.5 mmol). The mixture was stirred at room temperature for 14 hours. Water (1.0 ml) and more THF (25 ml) were added, and stirring at room temperature was continued for 30 hours. Water (250 ml) was added, and the mixture was washed with a mixture of heptane and toluene. The aqueous phase was filtered, acidified with concentrated hydrochloric acid (6.0 ml), and filtered. After drying, 3.09 g (84%) of 4-(3-fluoro-4-methoxyphenyl)-4,2-dioxobutyric acid was obtained. A mixture of this acid (1.99 g, 8.29 mmol), ethanol (75 ml), and hydrazine hydrate (0.80 ml, 2 equiv.) was refluxed for 18 hours. Water (250 ml) and concentrated hydrochloric acid (4.0 ml) were added, and the mixture was filtered. After drying under reduced pressure 1.76 g (90%) of 5-(3-fluoro-4-methoxyphenyl)-2H-pyrazole-3-carboxylic acid acid was obtained as a solid. This acid was used to prepare the title amide using General Procedure (D).